Cas no 954009-98-4 (4-(3-methoxybenzoyl)-2-phenylmorpholine)

4-(3-Methoxybenzoyl)-2-phenylmorpholine is a morpholine derivative characterized by its unique structural features, including a 3-methoxybenzoyl group and a phenyl substituent on the morpholine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of both electron-donating (methoxy) and aromatic (phenyl) groups enhances its versatility in synthetic applications, enabling further functionalization. Its well-defined molecular structure makes it suitable for studies targeting receptor interactions or enzymatic inhibition. The compound’s stability and synthetic accessibility further support its utility in drug discovery and mechanistic investigations.
4-(3-methoxybenzoyl)-2-phenylmorpholine structure
954009-98-4 structure
Product Name:4-(3-methoxybenzoyl)-2-phenylmorpholine
CAS No:954009-98-4
MF:C18H19NO3
MW:297.348365068436
CID:5363353
Update Time:2025-06-14

4-(3-methoxybenzoyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

    • (3-methoxyphenyl)(2-phenylmorpholino)methanone
    • (3-methoxyphenyl)-(2-phenylmorpholin-4-yl)methanone
    • Z285586416
    • 4-(3-methoxybenzoyl)-2-phenylmorpholine
    • Inchi: 1S/C18H19NO3/c1-21-16-9-5-8-15(12-16)18(20)19-10-11-22-17(13-19)14-6-3-2-4-7-14/h2-9,12,17H,10-11,13H2,1H3
    • InChI Key: IDWXTKGMKJOBGS-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2C=CC=C(C=2)OC)=O)CC1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 367
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.8

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5027-0057-2μmol
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$57.0 2023-09-10
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Additional information on 4-(3-methoxybenzoyl)-2-phenylmorpholine

Research Briefing on 4-(3-methoxybenzoyl)-2-phenylmorpholine (CAS: 954009-98-4) in Chemical Biology and Pharmaceutical Applications

4-(3-methoxybenzoyl)-2-phenylmorpholine (CAS: 954009-98-4) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the morpholine class of heterocyclic compounds, which are known for their diverse biological activities and utility in drug discovery. The presence of a 3-methoxybenzoyl group and a phenyl substituent on the morpholine ring imparts unique physicochemical properties, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms and pharmacological profiles of 4-(3-methoxybenzoyl)-2-phenylmorpholine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a modulator of specific signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). The compound exhibited high binding affinity and selectivity, suggesting its potential as a lead compound for developing novel therapeutics targeting neurological disorders and inflammatory diseases.

In addition to its pharmacological properties, 4-(3-methoxybenzoyl)-2-phenylmorpholine has been explored for its chemical biology applications. Researchers have utilized this compound as a molecular probe to study protein-protein interactions and enzyme kinetics. Its structural features allow for easy derivatization, enabling the synthesis of analogs with tailored properties for specific research purposes. A recent preprint on bioRxiv highlighted its use in fluorescence-based assays to monitor real-time cellular responses.

The synthesis and optimization of 4-(3-methoxybenzoyl)-2-phenylmorpholine have also been a focus of recent research. Advanced synthetic methodologies, including microwave-assisted and flow chemistry techniques, have been employed to improve yield and purity. These developments are critical for scaling up production and ensuring reproducibility in preclinical studies. Furthermore, computational modeling studies have provided insights into the compound's structure-activity relationships (SAR), guiding the design of more potent derivatives.

Despite these advancements, challenges remain in the clinical translation of 4-(3-methoxybenzoyl)-2-phenylmorpholine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-(3-methoxybenzoyl)-2-phenylmorpholine (CAS: 954009-98-4) represents a promising scaffold in chemical biology and drug discovery. Its versatile applications, from molecular probes to potential therapeutics, underscore its importance in contemporary research. Continued exploration of its mechanisms and optimization of its properties will likely yield significant contributions to the field in the coming years.

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